Cas no 134476-74-7 (Richenoic acid)

• Product Name: Richenoic acid
• CAS No: 134476-74-7
• Molecular Formula: C₃₀H₄₈O₃
• Molecular Weight: 456.70000
• CID: 184572
• PubChem ID: 91895427

Richenoic acid Properties

Names and Identifiers

• Richenoic acid
• 3-{(3S,3aR,5aR,6S,7S,9aR,9bR)-7-Isopropenyl-3-[(2S,5S)-5-isoprope nyl-2-methyltetrahydro-2-furanyl]-6,9a,9b-trimethyldodecahydro-1H -cyclopenta[a]naphthalen-6-yl}propanoic acid
• 3,6:15,18-Dietheno-8,12-metheno-12H-7-benzoxacycloeicosin-9,17-diol,1,2,13,14-tetrahydro-21-methoxy
• [ "" ]
• AKOS032961625
• FS-10312
• 134476-74-7
• 3-[(3S,3aR,5aR,6S,7S,9aR,9bR)-6,9a,9b-trimethyl-3-[(2S,5S)-2-methyl-5-prop-1-en-2-yloxolan-2-yl]-7-prop-1-en-2-yl-1,2,3,3a,4,5,5a,7,8,9-decahydrocyclopenta[a]naphthalen-6-yl]propanoic acid
• Richeic acid

• InChIKey： ROONGBAFVTVDKQ-RQKFYXNXSA-N
• Inchi： InChI=1S/C30H48O3/c1-19(2)21-11-17-29(7)25(27(21,5)15-14-26(31)32)10-9-22-23(12-16-28(22,29)6)30(8)18-13-24(33-30)20(3)4/h21-25H,1,3,9-18H2,2,4-8H3,(H,31,32)/t21-,22+,23-,24-,25+,27-,28+,29+,30-/m0/s1
• SMILES： OC(CC[C@@]1([C@H]2CC[C@@H]3[C@@H]([C@]4(O[C@H](C(C)=C)CC4)C)CC[C@@]3(C)[C@]2(C)CC[C@H]1C(C)=C)C)=O

Computed Properties

• Exact Mass: 456.36000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 456.36034539g/mol
• Heavy Atom Count: 33
• Complexity: 830
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 7.80620
• PSA: 46.53000
• Boiling Point: 538.9±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.1 mmHg at 25°C
• Flash Point: 164.3±23.6 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides